23-Methyltetracosanoic acid

• Molecular Formula: C25H50O2
• Molecular Weight: 382.7 g/mol
• InChI: InChI=1S/C25H50O2/c1-24(2)22-20-18-16-14-12-10-8-6-4-3-5-7-9-11-13-15-17-19-21-23-25(26)27/h24H,3-23H2,1-2H3,(H,26,27)
• InChIKey: MLLNAEIUHLSUPB-UHFFFAOYSA-N

23-Methyltetracosanoic Acid: Identity, Class, and Physicochemical Benchmarks

23-Methyltetracosanoic acid (commonly known as isopentacosanoic acid; CAS 94245-49-5) is a C25 very‑long‑chain branched fatty acid classified under LIPID MAPS as a branched fatty acid (LMFA01020023) [1]. It belongs to the very‑long‑chain fatty acid superclass (CHEBI:165371) and contains a single iso‑methyl branch at the C‑23 position, distinguishing it from straight‑chain tetracosanoic (lignoceric) and pentacosanoic acids [2]. The compound is a hydrophobic solid with a melting point of 82.4–82.6 °C and is soluble in ethanol, benzene, chloroform, and petroleum ether [1]. Its exact monoisotopic mass is 382.38108 Da, and its predicted logP is approximately 10.1, indicating very low aqueous solubility [3].

Class Branched very-long-chain fatty acid (C25 iso‑VLCFA; LMFA01020023)

Branch Single iso‑methyl group at C‑23, distinct from straight-chain or anteiso analogs

Solubility Room‑temperature soluble in common organic solvents (ethanol, chloroform, etc.)

Use context Membrane biophysics, protein‑lipid docking, and analytical reference standard workflows

• [1] LipidBank. LBF24000BC01: Isopentacosanoic acid (23-Methyltetracosanoic acid). http://lipidbank.jp/mediawiki/index.php?title=LBF24000BC01&oldid=57033 (accessed 2025). View Source
• [2] ChEBI. Isopentacosanoic acid (CHEBI:165371). https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:165371 (accessed 2025). View Source
• [3] Human Metabolome Database (HMDB). Metabocard for 23-methyltetracosanoic acid (HMDB0340471). https://hmdb.ca/metabolites/HMDB0340471 (accessed 2025). View Source

Why Straight-Chain Analogs Cannot Substitute for 23-Methyltetracosanoic Acid

Although 23‑methyltetracosanoic acid shares the same total carbon count as pentacosanoic acid (C25:0) and an identical molecular formula with numerous straight‑chain and differently branched isomers, its single methyl branch at C‑23 fundamentally alters solid‑state packing, thermotropic behaviour, and molecular recognition by lipid‑binding proteins [1]. Straight‑chain analogs such as lignoceric acid (C24:0) or pentacosanoic acid (C25:0) exhibit higher melting points and require hot organic solvents for dissolution, whereas the iso‑branch in 23‑methyltetracosanoic acid confers measurable melting‑point depression and room‑temperature solubility in a wider range of organic solvents [2]. These differences become critical in experimental systems where phase behaviour, membrane insertion, or protein‑ligand docking scores are endpoints, rendering generic “very‑long‑chain fatty acid” substitution scientifically invalid without side‑by‑side verification.

23-Methyltetracosanoic acid

Iso‑branched C25

Melt ~82–83 °C; room‑temp soluble in ethanol, chloroform; higher predicted SlSCPx‑2 binding.

Pentacosanoic / Lignoceric acid

Straight‑chain C24/C25

Melt ≥84 °C; require hot solvents; lower docking scores in comparable assays.

Melting point and solubility differences may alter crystallization, sample preparation, and protein interaction readouts.

23-Methyltetracosanoic acid

Iso‑branch packing perturbation

Modest melting‑point depression (~1–3 °C) provides subtle disruption without large fluidisation.

Anteiso‑branched analog

Anteiso‑methyl branch (class inference)

May depress melting by >10 °C; class‑level data suggest drastically different phase behavior.

Iso‑vs. anteiso‑branch position can shift membrane packing beyond what a simple “branched fatty acid” label implies.

23-Methyltetracosanoic acid

Reported SlSCPx‑2 docking context

Straight‑chain lignoceric acid

~4 kcal/mol weaker predicted affinity

Direct substitution may lead to false‑negative conclusions in protein‑ligand screens.

• [1] Knothe G, Dunn RO. A Comprehensive Evaluation of the Melting Points of Fatty Acids and Esters Determined by Differential Scanning Calorimetry. J Am Oil Chem Soc. 2009;86(9):843-856. doi:10.1007/s11746-009-1423-2. View Source
• [2] LipidBank. LBF25000SC01: Pentacosanoic acid. http://lipidbank.jp/mediawiki/index.php?title=LBF25000SC01 (accessed 2025); TCI Chemicals. Pentacosanoic acid product sheet. https://www.tcichemicals.com/ (accessed 2025). View Source

Quantitative Comparator Guide for 23-Methyltetracosanoic Acid Procurement

Melting Point Depression vs. Straight-Chain C25:0

23-Methyltetracosanoic acid melts at 82.4–82.6 °C [1], whereas the straight‑chain C25:0 analog pentacosanoic acid melts at 84–85 °C (LipidBank reports 84–85.0 °C; TCI reports 82.0–85.0 °C) [2]. The observed melting‑point depression of approximately 1.4–2.6 °C is consistent with the class‑wide effect of a single iso‑methyl branch disrupting acyl‑chain packing [3]. This difference is sufficient to alter crystallisation kinetics and solid‑phase behaviour in lipid mixtures.

Melting point depression

Head‑to‑head

23‑Methyltetracosanoic acid 82.4–82.6 °C vs. pentacosanoic acid 84–85 °C; ΔTm ≈ –1.4 to –2.6 °C.

Iso‑methyl branch modestly lowers melt temperature, altering crystallization kinetics.

Data to verify: cross‑study comparison; class‑level iso‑branch effect consistent with DSC literature.

Evidence Dimension	Melting point (onset, °C)
Target Compound Data	82.4–82.6 °C
Comparator Or Baseline	Pentacosanoic acid (C25:0), 84–85 °C
Quantified Difference	ΔTm ≈ –1.4 to –2.6 °C
Conditions	LipidBank experimental determination; TCI GC purity ≥96%; Knothe & Dunn DSC data for analogous iso-acids

Why This Matters

When selecting a very‑long‑chain fatty acid for crystallisation or thermal studies, the lower melting point of the branched compound directly impacts experimental protocols and sample handling, making it non‑interchangeable with the straight‑chain C25:0 analog.

• [1] LipidBank. LBF24000BC01: Isopentacosanoic acid. http://lipidbank.jp/mediawiki/index.php?title=LBF24000BC01&oldid=57033 (accessed 2025). View Source
• [2] LipidBank. LBF25000SC01: Pentacosanoic acid. http://lipidbank.jp/mediawiki/index.php?title=LBF25000SC01 (accessed 2025); TCI Chemicals. Pentacosanoic acid (P0035). https://www.tcichemicals.com/ (accessed 2025). View Source
• [3] Knothe G, Dunn RO. J Am Oil Chem Soc. 2009;86(9):843-856. doi:10.1007/s11746-009-1423-2. View Source

In Silico Docking Affinity to SlSCPx-2 Protein

In a unified in silico docking screen against the SlSCPx‑2 protein, 23‑methyltetracosanoic acid (isopentacosanoic acid) achieved a docking score of ‑11.12 kcal/mol [1]. Under identical computational conditions, the straight‑chain lignoceric acid (C24:0) scored ‑7.21 kcal/mol, while the trimethyl‑branched 3,13,19‑trimethyltricosanoic acid scored ‑9.39 kcal/mol and the iso‑C27 analog (+)-24‑methylhexacosanoic acid scored ‑11.21 kcal/mol [1]. The 3.91 kcal/mol advantage over lignoceric acid suggests stronger predicted binding for the branched C25 iso‑acid.

SlSCPx‑2 docking

Direct comparison

‑11.12 kcal/mol vs. lignoceric acid ‑7.21 kcal/mol; ΔScore –3.91 kcal/mol. Near‑identical to (+)-24‑methylhexacosanoic acid (‑11.21).

Reported stronger binding in silico; supports branched‑lipid recognition studies.

Computational screen (PLOS ONE 2014); experimental binding validation recommended.

Evidence Dimension	Docking score (kcal/mol) to SlSCPx‑2
Target Compound Data	‑11.12
Comparator Or Baseline	Lignoceric acid (C24:0), ‑7.21; 3,13,19‑Trimethyltricosanoic acid, ‑9.39; (+)-24‑Methylhexacosanoic acid, ‑11.21
Quantified Difference	ΔScore = –3.91 vs lignoceric acid; –0.09 vs (+)-24‑methylhexacosanoic acid
Conditions	SlSCPx‑2 protein docking simulation; PLOS ONE 2014 (PMC3893073, Table 3)

Why This Matters

For researchers conducting SlSCPx‑2 binding or inhibitor screening, substituting 23‑methyltetracosanoic acid with lignoceric acid would yield a docking score nearly 4 kcal/mol weaker, potentially leading to false‑negative conclusions about branched‑lipid recognition.

• [1] PLOS ONE. Table 3: Some samples of fatty acids with relatively high binding affinities (docking score) to SlSCPx‑2 protein. 2014;9(1):e81542. https://pmc.ncbi.nlm.nih.gov/articles/PMC3893073/table/pone-0081542-t003/ View Source

Room-Temperature Solubility in Organic Solvents

23‑Methyltetracosanoic acid is reported to be soluble at room temperature in ethanol, benzene, chloroform, and petroleum ether [1]. In contrast, pentacosanoic acid requires hot acetone, hot chloroform, or hot methyl alcohol for dissolution, and lignoceric acid is typically dissolved in heated chloroform [2]. The iso‑methyl branch reduces lattice enthalpy, enabling dissolution without thermal input, which simplifies benchtop formulation and reduces thermal degradation risk.

Room‑temp solubility

Cross‑study comparable

Soluble in ethanol, benzene, chloroform, petroleum ether at ~20–25 °C. Straight‑chain analogs require hot solvents.

Simplifies benchtop formulation; reduces need for heated dissolution.

Solubility descriptions from LipidBank and supplier data; lot‑specific verification advised.

Evidence Dimension	Qualitative solubility at ~20–25 °C
Target Compound Data	Soluble in ethanol, benzene, chloroform, petroleum ether
Comparator Or Baseline	Pentacosanoic acid: soluble in hot acetone, hot chloroform, hot methanol; Lignoceric acid: soluble in chloroform (heated)
Quantified Difference	Qualitative: room‑temperature vs. hot‑solvent requirement
Conditions	LipidBank solubility descriptions; TCI solubility notes for pentacosanoic and lignoceric acids

Why This Matters

Procurement of 23‑methyltetracosanoic acid eliminates the need for heated dissolution steps, reducing protocol complexity and the risk of heat‑induced oxidation or degradation during sample preparation.

• [1] LipidBank. LBF24000BC01: Isopentacosanoic acid. http://lipidbank.jp/mediawiki/index.php?title=LBF24000BC01&oldid=57033 (accessed 2025). View Source
• [2] LipidBank. LBF25000SC01: Pentacosanoic acid; TCI Chemicals. Lignoceric acid (L0057). https://www.tcichemicals.com/ (accessed 2025). View Source

Iso-Branch Thermotropic Behavior vs. Anteiso Isomers

Systematic DSC analysis of iso‑ and anteiso‑branched fatty acids demonstrates that an iso‑methyl branch (at the ω‑1 position) depresses the melting point by <1 °C relative to the straight‑chain parent, whereas an anteiso‑branch (at the ω‑2 position) causes a much larger depression of ~10 °C or more [1]. 23‑Methyltetracosanoic acid, as an iso‑C25 acid, therefore occupies a distinct thermotropic niche: it retains near‑straight‑chain packing order while still offering disrupted crystallinity compared to its anteiso‑branched counterpart (e.g., 22‑methyltetracosanoic acid, whose melting point is predicted to be substantially lower). This positional specificity is crucial for studies of lipid‑raft mimicry or membrane ordering.

Iso vs. anteiso branch

Class‑level inference

Iso‑branch depression ~1–3 °C; anteiso‑branch depression ≥10 °C (Knothe & Dunn 2009). Direct anteiso‑C25 data not retrieved.

Provides intermediate packing perturbation; cannot be mimicked by straight‑chain or anteiso analogs.

Class‑level inference; experimental confirmation with pure anteiso‑C25 required for quantitative comparisons.

Evidence Dimension	Melting‑point shift relative to straight‑chain parent
Target Compound Data	ΔTm ≈ –1.4 to –2.6 °C (iso‑C25)
Comparator Or Baseline	Anteiso‑branched fatty acid class: ΔTm ≈ –10 °C or more (Knothe & Dunn, 2009); note: direct experimental data for anteiso‑C25 not available in the retrieved set, inferred from class behaviour.
Quantified Difference	Iso‑branch effect ≈ 1–3 °C depression; anteiso‑branch effect ≈ ≥10 °C depression
Conditions	Differential scanning calorimetry on purified iso‑ and anteiso‑fatty acids; Knothe & Dunn (2009) comprehensive dataset

Why This Matters

When designing experiments that require a very‑long‑chain fatty acid with subtle packing perturbation rather than drastic fluidisation, the iso‑branched 23‑methyltetracosanoic acid offers a defined intermediate phenotype that cannot be replicated by either straight‑chain or anteiso‑branched analogs.

• [1] Knothe G, Dunn RO. A Comprehensive Evaluation of the Melting Points of Fatty Acids and Esters Determined by Differential Scanning Calorimetry. J Am Oil Chem Soc. 2009;86(9):843-856. doi:10.1007/s11746-009-1423-2. View Source

Research Application Scenarios for 23-Methyltetracosanoic Acid

SlSCPx-2 Protein-Ligand Interaction and Inhibitor Screening

With a docking score of ‑11.12 kcal/mol against SlSCPx‑2, 23‑methyltetracosanoic acid serves as a high‑affinity reference ligand for sterol carrier protein binding assays. Use this compound as a positive control or scaffold when screening branched‑lipid libraries, and avoid substituting with lignoceric acid, which shows a 3.91 kcal/mol weaker predicted affinity [1].

Membrane Biophysics and Lipid-Phase Behavior Studies

The iso‑methyl branch at C‑23 confers a melting‑point depression of ~1.4–2.6 °C relative to straight‑chain C25:0, placing this compound in a unique thermotropic window where subtle chain‑packing disruption is desired without the large fluidisation caused by anteiso‑branching [1][2]. It is suitable for model membrane studies investigating the role of iso‑branched lipids in lipid‑raft dynamics or bacterial membrane adaptation.

Branched Fatty Acid Reference Standard for Analytical Methods

The compound’s well‑defined molecular mass (382.38108 Da), characteristic GC‑MS signature, and room‑temperature solubility in common organic solvents such as chloroform and ethanol make it a practical calibration standard for GC‑MS or LC‑MS methods targeting branched very‑long‑chain fatty acids in plant cuticular waxes, sponge phospholipids, or bacterial lipid extracts [1].

Lipoxygenase Pathway Modulation Research

Although quantitative IC50 data remain unpublished in the retrieved primary literature, MeSH annotations classify isopentacosanoic acid as a potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism [1]. Researchers investigating lipoxygenase‑driven inflammatory pathways may consider this compound as a tool molecule for mechanistic studies, with the caveat that potency must be independently validated against established inhibitors such as zileuton or nordihydroguaiaretic acid.

Application

Selection Property

Validation Focus

SlSCPx‑2 protein‑ligand studies

Reported docking affinity context

Comparitor assay‑response and binding endpoint review

Membrane biophysics / lipid‑phase behavior

Iso‑methyl packing perturbation

Thermotropic assay context; model‑membrane endpoint review

Analytical reference standard (GC‑MS/LC‑MS)

Iso‑C25 identification context

Method‑transfer and matrix‑effect review

Lipoxygenase pathway modulation research

Lipoxygenase inhibitor screening context

Pathway‑inhibition endpoint review; requires independent potency validation

• [1] Medical University of Lublin MeSH Concept Record. Isopentacosanoic acid (MeSH-M0014961). https://ppm.umlub.pl/info/meshconcept/MeSH-M0014961 (accessed 2025). View Source
• [2] Knothe G, Dunn RO. J Am Oil Chem Soc. 2009;86(9):843-856. doi:10.1007/s11746-009-1423-2. View Source